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Compound of Interest

Compound Name: S 38093 hydrochloride
Cat. No.: B10780430
Get Quote

For Immediate Release

This document provides detailed application notes and protocols for S 38093 hydrochloride, a
potent and selective antagonist/inverse agonist of the histamine H3 receptor. It is intended for
researchers, scientists, and drug development professionals engaged in neurological and
psychiatric research. S 38093 hydrochloride is a valuable tool for investigating the role of the
histaminergic system in cognitive function, neurogenesis, and neuropathic pain.

Product Information
¢ Product Name: S 38093 hydrochloride

Synonyms: S-38093, S38093 HCI

Chemical Formula: C17H25CIN202

Molecular Weight: 324.85 g/mol [1]

CAS Number: 1222097-72-4
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e Mechanism of Action: S 38093 is a brain-penetrant antagonist and inverse agonist of the
histamine H3 receptor.[2][3] It exhibits moderate affinity for rat, mouse, and human H3
receptors.[2][3] By blocking the constitutively active H3 receptor, it increases the synthesis
and release of histamine and other neurotransmitters in the central nervous system.

Purchasing Information

S 38093 hydrochloride is available from various chemical suppliers for research purposes
only. Purity levels are typically greater than 98%.

Supplier Catalog Number (Example) Purity
MedChemExpress HY-19655A >98%

AdooQ Bioscience A19694 >99% (HPLC)
TargetMol T4087 99.95%

Storage and Stability:
o Lyophilized Powder: Store at -20°C, desiccated. Stable for up to 36 months.[4]

 In Solution: Prepare stock solutions in DMSO or ethanol. Store aliquots at -20°C and use
within one month to avoid loss of potency. Avoid multiple freeze-thaw cycles.[4]

Biological Activity

S 38093 hydrochloride has been characterized in a variety of in vitro and in vivo assays,
demonstrating its potency and selectivity for the histamine H3 receptor.

In Vitro Activity

The following table summarizes the key quantitative data for the in vitro activity of S 38093.
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Parameter Species Value (pM) Description

Inhibitor constant, a
Ki Human 1.2 measure of binding
affinity.[2][3][5]

Inhibitor constant, a
Mouse 1.44 measure of binding
affinity.[2][3][5]

Inhibitor constant, a

Rat 8.8 measure of binding
affinity.[2][3][5]
Antagonist
dissociation constant
KB Human 0.11 in a functional assay
(CAMP decrease).[2]
[3][5]
Antagonist
dissociation constant
Mouse 0.65 ) )
in a functional assay.
[2][3][5]
Half maximal effective
concentration for
ECso Human 1.7 ) )
inverse agonist
activity.[5]
Half maximal effective
concentration for
Rat 9

inverse agonist

activity.[5]

In Vivo Activity

S 38093 has demonstrated pro-cognitive and neurogenic effects in various animal models.
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Animal Model Dosing Regimen Key Findings Reference

Increased cell
proliferation, survival,

and maturation in the

0.3,1,and 3 dentate gyrus of the
Aged Mice mg/kg/day, p.o. for 28 hippocampus. Guilloux et al., 2017[6]
days Improved

performance in a
context discrimination
task.[6]

Stimulated all steps of
APPSWE Tg2576 3 mg/kg/day, p.o. for

] adult hippocampal Guilloux et al., 2017[6]

Mice 28 days )
neurogenesis.[6]
Exhibited significant

) ) antihyperalgesic and
Rats (Neuropathic Acute and chronic ) } ) Chaumette et al.,
) o ) antiallodynic effects in
Pain) administration 2018[7]

models of neuropathic

pain.[7]

Experimental Protocols
In Vitro Histamine H3 Receptor Binding Assay
(Representative Protocol)

This protocol is a representative method for determining the binding affinity (Ki) of S 38093
hydrochloride to the histamine H3 receptor.
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Preparation

Prepare cell membranes expressing H3 receptor Prepare radioligand ([*H]-N-a-methylhistamine) Prepare serial dilutions of S 38093 hydrochloride

Incubation
Y

A A

Incubate membranes, radioligand, and S 38093 at 25°C

Separation
A J

Separate bound from free radioligand by rapid filtration

Quanti‘,’ication

Quantify bound radioactivity using liquid scintillation counting

Data A‘;lalysis

Determine ICso and calculate Ki

Click to download full resolution via product page
Caption: Workflow for a histamine H3 receptor binding assay.

Methodology:

» Membrane Preparation: Utilize cell membranes from a stable cell line (e.g., CHO-K1 or
HEK293) expressing the human histamine H3 receptor.

» Reaction Mixture: In a 96-well plate, combine the cell membranes, a constant concentration
of the radioligand (e.g., [3H]-N-a-methylhistamine), and varying concentrations of S 38093

hydrochloride in a suitable assay buffer.
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 Incubation: Incubate the reaction mixture for a defined period (e.g., 60 minutes) at room
temperature to allow binding to reach equilibrium.

« Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate the
membrane-bound radioligand from the free radioligand.

» Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound
radioligand.

» Quantification: Measure the radioactivity retained on the filters using a liquid scintillation
counter.

» Data Analysis: Determine the concentration of S 38093 hydrochloride that inhibits 50% of
the specific binding of the radioligand (ICso). Calculate the inhibitor constant (Ki) using the
Cheng-Prusoff equation.

In Vivo Assessment of Adult Hippocampal Neurogenesis
in Mice (Adapted from Guilloux et al., 2017)

This protocol describes a method to assess the effects of chronic S 38093 hydrochloride
administration on adult hippocampal neurogenesis.[6]
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Treatment Phase

Administer S 38093 hydrochloride (p.o.) daily for 28 days

Cell Prolifer%tion Labeling

Inject BrdU (i.p.) to label dividing cells

Tissue Collection

y

Perfuse mice and collect brains

Histology
y

Section brains and perform immunohistochemistry

Microscopy vand Analysis

Image brain sections and quantify labeled cells

Click to download full resolution via product page
Caption: Experimental workflow for assessing in vivo neurogenesis.
Methodology:
e Animal Model: Use adult mice (e.g., C57BL/6J).

e Drug Administration: Administer S 38093 hydrochloride (0.3, 1, or 3 mg/kg) or vehicle daily
via oral gavage for 28 consecutive days.[6]
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» BrdU Labeling: To label proliferating cells, administer 5-bromo-2'-deoxyuridine (BrdU) via
intraperitoneal (i.p.) injection at a specified time point during the treatment period. For cell
survival studies, BrdU is typically administered at the beginning of the treatment period.[8]

o Tissue Processing: At the end of the treatment period, perfuse the mice with saline followed
by 4% paraformaldehyde. Post-fix the brains and prepare coronal sections.

e Immunohistochemistry: Perform immunohistochemical staining for BrdU to identify newly
divided cells. Co-stain with neuronal markers (e.g., NeuN for mature neurons, DCX for
immature neurons) to determine the fate of the new cells.[9]

o Quantification: Use stereological methods to quantify the number of BrdU-positive cells and
co-labeled cells in the dentate gyrus of the hippocampus.

Signaling Pathway

As an antagonist/inverse agonist of the histamine H3 receptor, S 38093 hydrochloride
modulates downstream signaling pathways. The H3 receptor is a G protein-coupled receptor
(GPCR) that primarily couples to the Gi/o family of G proteins.

inhibits activation decreases conversion of ATP to

Histamine H3 Receptor Gi/o Protein Adenylyl Cyclase

blocks

Increased Histamine Release

S 38093 hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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